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Compound of Interest

Compound Name: 5-Fluoro-6-iodouridine
CAS No.: 87818-06-2
Cat. No.: B1356998
Get Quote
. J

Executive Summary & Chemical Profile

5-Fluoro-6-iodouridine (5-F-6-1-Urd) is a dual-halogenated nucleoside analog. Unlike
standard organic waste, its disposal is governed by two critical chemical properties: cytotoxicity
(requiring biological containment) and halogen content (requiring specific incineration
parameters).

Mismanagement of this compound risks regulatory non-compliance (RCRA) and potential
exposure to toxic thermal decomposition byproducts (Hydrogen Fluoride, lodine vapor). This
guide replaces generic "chemo waste" protocols with a chemically specific workflow.

Chemical Hazard Profile
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Property

Specification

Operational Implication

Chemical Structure

Halogenated Pyrimidine
(Fluorine & lodine)

DO NOT mix with non-
halogenated solvents.[1] High
cost of disposal if streams are

cross-contaminated.

Biological Activity

Cytotoxic / Genotoxic

Treat as Hazardous
Pharmaceutical Waste.
Potential DNA

intercalator/modifier.

WARNING: Do not use bleach
(Sodium Hypochlorite) for bulk

spill cleanup. Oxidation

Reactivity Sensitive to Strong Oxidizers
releases toxic lodine gas (
).
Releases HF (corrosive gas)
Thermal ( and
Decomposition
Q) (toxic vapor). Requires

scrubbed incineration.

Pre-Disposal Protocol: Segregation & Stabilization

Effective disposal begins at the bench. The most common violation involves mixing

halogenated nucleosides with standard organic solvents (acetone/ethanol), rendering the entire

carboy a "halogenated" waste stream, which is significantly more expensive to destroy.

The "Halogen Rule" for Waste Segregation
o Liquid Waste: Dedicate a specific carboy labeled "HALOGENATED SOLVENT WASTE +

CYTOTOXIC."

o Why: Incinerators must use specific scrubbers to capture acid gases (HF, HI) generated by

halogens. If you mix this with non-halogenated waste, the entire volume requires this

treatment.
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o Solid Waste: All gloves, weigh boats, and pipette tips contacting the substance must go into
Trace Chemotherapy (Yellow) Waste, not biohazard (Red) bags.

o Why: Red bags are often autoclaved. Autoclaving 5-F-6-1-Urd can volatilize iodine,
contaminating the autoclave and exposing staff.

Emergency Response: Spill Decontamination

CRITICAL SAFETY NOTICE: Standard biological spill protocols often cite 10% Bleach. Do
NOT use bleach on bulk 5-Fluoro-6-iodouridine spills.

The Chemistry:

Bleach oxidizes the iodide on the molecule, releasing purple lodine gas (

), which is a respiratory irritant.

Correct Decontamination Workflow

 [solate: Evacuate the immediate area. Don PPE (Double nitrile gloves, N95/P100 respirator,
lab coat, goggles).

o Neutralize (The Thiosulfate Method):
o Prepare a 5-10% solution of Sodium Thiosulfate (

).

o Apply gently over the spill. This acts as a reducing agent, keeping iodine in its non-volatile
iodide form (

).

o Visual Check: If the spill turns yellow/brown, add more thiosulfate until it clears.
o Absorb: Use inert absorbent pads or vermiculite.

o Clean: Wash the area with soapy water (surfactant) to remove the organic nucleoside
residue.
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» Dispose: Place all cleanup materials into the Hazardous Chemical Waste container
(Black/RCRA), not the biohazard bin.

Disposal Workflow Logic

The following decision tree illustrates the compliant path for 5-F-6-1-Urd disposal.
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Waste Generation:

5-Fluoro-6-iodouridine

Physical State?

Liquid Waste

Solid Waste
(Gloves, Vials, Tips)

Is it mixed with
other solvents?

Always (Due to F/I content)

Segregate into: 0 -
HALOGENATED Waste Stream LEE ((FE20) o Ul

Label: 'Contains Halogens, Yellow Chemo Bin Black RCRA Container
Cytotoxic, lodine' (Incineration Only) (P-Listed/Bulk Toxic)

High-Temp Incineration
(>1000°C with Scrubbers)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Fluoro-6-iodouridine waste streams to ensure
RCRA compliance and safety.
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Regulatory & Compliance Framework
RCRA Classification

While 5-Fluoro-6-iodouridine is not explicitly "U-Listed" (like its parent 5-Fluorouracil, U122)
by specific CAS number in 40 CFR 261.33, it must be managed as Hazardous Waste due to:

 Toxicity Characteristic: It is a cytotoxic analog.

+ Halogenated Solvents (FO01/F002): If dissolved in spent halogenated solvents, the mixture
defaults to this code.

Labeling Requirements

All waste containers must be labeled with the full chemical name. Do not use abbreviations
(e.g., "5b-F-6-1-Urd") on waste tags, as emergency responders may not recognize the acronym
during a fire or spill event.

Required Label Elements:

e Full Name: 5-Fluoro-6-iodouridine

e Hazards: Toxic, Irritant[2]

o Constituents: lodine, Fluorine (Check "Halogenated" box on tag)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. catawbacountync.gov [catawbacountync.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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